Spectrophotometric determination of 1,4-dihydroxyanthraquinone
Analyst Pub Date: DOI: 10.1039/AN9952000573
Abstract
A spectrophotometric method for the determination of 1,4-dihydroxyanthraquinone in a mixed solvent system consisting of sulfuric acid and N,N-dimethylformamide is described. The effect of sodium carbonate, anthraquinone and mechanical impurities (dust) on the results is discussed. The accuracy of the measurements is better than 1%.
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Journal Name：Analyst
Research Products
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CAS no.: 117832-15-2
